Cas no 2137833-22-6 (Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate
• CAS No: 2137833-22-6
• MF: C₁₆H₂₂BrClN₂O₂
• MW: 389.715082645416
• CID: 5881265
• PubChem ID: 165457159
• Update Time: 2025-06-27

Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137833-22-6
• tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate
• EN300-704936
• Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22BrClN2O2/c1-16(2,3)22-15(21)20-7-6-11(19)9-14(20)12-5-4-10(18)8-13(12)17/h4-5,8,11,14H,6-7,9,19H2,1-3H3
• InChI Key： SYCCJWFQVAXHBK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CC(CCN1C(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 388.05532g/mol
• Monoisotopic Mass: 388.05532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate (CAS No. 2137833-22-6)

The compound Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate (CAS No. 2137833-22-6) is a highly specialized piperidine derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carboxylate group and a bromo-chlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate is its versatility in organic synthesis. The presence of both amino and halogenated aromatic groups allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. This adaptability is particularly relevant in the context of medicinal chemistry, where researchers are constantly seeking new scaffolds for therapeutic agents. The compound's CAS No. 2137833-22-6 serves as a unique identifier, ensuring precise tracking and compliance in global research databases.

In recent years, the demand for piperidine-based intermediates like Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate has surged, driven by advancements in drug discovery and high-throughput screening. The compound's structural complexity aligns with the growing trend of targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in pharmaceutical research. Additionally, its bromo-chlorophenyl moiety is of interest for cross-coupling reactions, a widely explored area in catalysis and material science.

The synthesis and application of Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate also intersect with the broader discussion on sustainable chemistry. Researchers are exploring greener synthetic routes and catalytic methods to produce such intermediates with minimal environmental impact. This aligns with the global push toward green chemistry and the reduction of hazardous byproducts. The compound's tert-butyl protecting group further enhances its stability, making it suitable for multi-step synthetic processes.

From a commercial perspective, Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate is gaining traction in the fine chemicals market. Its CAS No. 2137833-22-6 is frequently searched in procurement databases, reflecting its growing importance in supply chains. Companies specializing in custom synthesis and contract research are particularly keen on this compound, as it meets the need for high-purity intermediates in preclinical studies and API development.

In conclusion, Tert-butyl 4-amino-2-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate (CAS No. 2137833-22-6) represents a critical building block in modern chemical research. Its multifaceted applications, from drug discovery to catalysis, underscore its value in advancing scientific and industrial innovation. As the demand for specialized intermediates continues to rise, this compound is poised to play a pivotal role in shaping the future of pharmaceutical chemistry and material science.